Cas no 156699-39-7 ((3S)-1,2-bis(tert-butoxycarbonyl)hexahydropyridazine-3-carboxylic acid)

• Product name: (3S)-1,2-bis(tert-butoxycarbonyl)hexahydropyridazine-3-carboxylic acid
• CAS No: 156699-39-7
• MF: C₁₅H₂₆N₂O₆
• MW: 330.376744747162
• MDL: MFCD23099733
• CID: 2846497
• PubChem ID: 10871237

(3S)-1,2-bis(tert-butoxycarbonyl)hexahydropyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-1,2-bis[(2-methylpropan-2-yl)oxycarbonyl]diazinane-3-carboxylic acid
• (S)-Tetrahydropyridazine-1,2,3-tricarboxylic acid 1,2-di-tert-butyl ester
• 1,2,3-Pyridazinetricarboxylic acid,tetrahydro-,1,2-bis(1,1-dimethylethyl) ester,(3S)
• PYR412
• (S)-tetrahydro-pyridazine-1,2,3-tricarboxylic acid 1,2-di-tert-butyl ester
• MLXHSDCSBUGOLZ-JTQLQIEISA-N
• 1,2,3-Pyridazinetricarboxylic acid, tetrahydro-, 1,2-bis(1,1-dimethylethyl) ester, (3S)-
• BC673578
• (3S)-1,2-Bis(tert-butoxycarbonyl)hexahydropyridazine-3alpha-carboxylic acid
• (3S)-Tetrahydro-pyridazine-1,2,3-tricarboxylic acid 1,2-di-tert-butyl ester
• (3S)-1,2-bis(tert-butoxycarbonyl)hexahydropyridazine-3-carboxylic acid
• 1,2,3-Pyridazinetricarboxylic acid, tetrahydro-,1,2-bis(1,1-dimethylethyl) ester, (3S)-
• CS-B1328
• (S)-1,2-Bis(Boc)-hexahydropyridazine-3-carboxylic Acid
• SCHEMBL1330352
• DB-420249
• (S)-Tetrahydropyridazine-1,2,3-tricarboxylicacid1,2-di-tert-butylester
• 156699-39-7
• MFCD23099733
• C13160
• (S)-1,2-bis(tert-butoxycarbonyl)hexahydropyridazine-3-carboxylic acid
• DTXSID70446618
• AKOS037650709
• CS-15204

• MDL： MFCD23099733
• Inchi： 1S/C15H26N2O6/c1-14(2,3)22-12(20)16-9-7-8-10(11(18)19)17(16)13(21)23-15(4,5)6/h10H,7-9H2,1-6H3,(H,18,19)/t10-/m0/s1
• InChI Key： MLXHSDCSBUGOLZ-JTQLQIEISA-N
• SMILES： O(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(N1[C@]([H])(C(=O)O[H])C([H])([H])C([H])([H])C([H])([H])N1C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 330.17900
• Monoisotopic Mass: 330.17908655 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 96.4
• Molecular Weight: 330.38

Experimental Properties

• PSA: 96.38000
• LogP: 2.49840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S)-1,2-bis(tert-butoxycarbonyl)hexahydropyridazine-3-carboxylic acid

Comprehensive Guide to (3S)-1,2-bis(tert-butoxycarbonyl)hexahydropyridazine-3-carboxylic acid (CAS No. 156699-39-7)

(3S)-1,2-bis(tert-butoxycarbonyl)hexahydropyridazine-3-carboxylic acid (CAS No. 156699-39-7) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of hexahydropyridazine derivatives, which are known for their versatile applications in drug discovery and development. The presence of tert-butoxycarbonyl (Boc) protecting groups makes it particularly valuable in peptide synthesis and medicinal chemistry.

The molecular structure of (3S)-1,2-bis(tert-butoxycarbonyl)hexahydropyridazine-3-carboxylic acid features a hexahydropyridazine core with two Boc groups and a carboxylic acid functionality. This unique arrangement provides excellent stability and reactivity, making it a preferred choice for researchers working on peptide coupling reactions and chiral building blocks. The compound's (3S) stereochemistry is particularly important for creating enantiomerically pure pharmaceuticals.

In recent years, the demand for Boc-protected amino acid derivatives like (3S)-1,2-bis(tert-butoxycarbonyl)hexahydropyridazine-3-carboxylic acid has significantly increased due to the growing interest in peptide-based therapeutics. With the pharmaceutical industry focusing more on targeted drug delivery and precision medicine, compounds with such specific protective groups have become essential tools for medicinal chemists. The global market for specialty chemical intermediates is expected to grow at a CAGR of 6.8% from 2023 to 2030, with pharmaceutical intermediates accounting for a substantial portion of this growth.

The synthesis of (3S)-1,2-bis(tert-butoxycarbonyl)hexahydropyridazine-3-carboxylic acid typically involves multi-step organic reactions starting from commercially available chiral precursors. The Boc protection is usually introduced using di-tert-butyl dicarbonate under controlled conditions to ensure high yield and purity. The final product is characterized by various analytical techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis to confirm its identity and purity.

One of the most common applications of (3S)-1,2-bis(tert-butoxycarbonyl)hexahydropyridazine-3-carboxylic acid is in the synthesis of peptidomimetics and constrained peptides. These modified peptides often exhibit enhanced metabolic stability and bioavailability compared to their linear counterparts. Researchers are particularly interested in using this compound to develop GPCR-targeting drugs and enzyme inhibitors, which represent two of the most important classes of therapeutic agents in modern medicine.

The storage and handling of (3S)-1,2-bis(tert-butoxycarbonyl)hexahydropyridazine-3-carboxylic acid require standard laboratory precautions. It should be kept in a cool, dry place, preferably under inert atmosphere to maintain its stability. While not classified as hazardous, proper personal protective equipment should be used when handling this chemical, including gloves and safety glasses.

From a regulatory perspective, (3S)-1,2-bis(tert-butoxycarbonyl)hexahydropyridazine-3-carboxylic acid is not subject to any special restrictions, making it accessible to researchers worldwide. However, users should always consult the latest chemical safety data sheets and comply with local regulations regarding chemical use and disposal.

The future prospects for (3S)-1,2-bis(tert-butoxycarbonyl)hexahydropyridazine-3-carboxylic acid appear promising, especially with the increasing focus on peptide therapeutics and bioconjugation chemistry. As pharmaceutical companies continue to invest in novel drug modalities, the demand for such specialized building blocks is expected to rise correspondingly.

For researchers interested in purchasing (3S)-1,2-bis(tert-butoxycarbonyl)hexahydropyridazine-3-carboxylic acid, it's important to source it from reputable suppliers who can provide comprehensive analytical data and consistent quality. The compound is typically available in research quantities ranging from milligrams to kilograms, with purity levels from 95% to 99% depending on the intended application.

In conclusion, (3S)-1,2-bis(tert-butoxycarbonyl)hexahydropyridazine-3-carboxylic acid (CAS No. 156699-39-7) represents an important tool in modern medicinal chemistry and drug discovery. Its unique structural features and versatile applications make it valuable for researchers working in various areas of pharmaceutical development. As the field of peptide-based drugs continues to expand, compounds like this will undoubtedly play an increasingly significant role in the development of new therapeutic agents.